Cas no 1806439-25-7 (2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid)

• Product Name: 2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid
• CAS No: 1806439-25-7
• MF: C₁₀H₈BrClO₃
• MW: 291.525721549988
• CID: 4792447
• Update Time: 2025-07-17

2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid

• Inchi： 1S/C10H8BrClO3/c1-5(13)9(12)6-3-2-4-7(11)8(6)10(14)15/h2-4,9H,1H3,(H,14,15)
• InChI Key： MRONHUKFENWHKA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)O)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid

Research Briefing on 2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid (CAS: 1806439-25-7)

In recent years, the compound 2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid (CAS: 1806439-25-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

The compound, characterized by its unique bromo- and chloro-substituted benzoic acid structure, has been identified as a promising intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in the development of novel enzyme inhibitors and its potential as a building block for more complex pharmaceutical agents. The presence of both halogen and carbonyl functional groups in its structure makes it a versatile candidate for further chemical modifications.

One of the key areas of research involving 2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid is its application in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against specific kinase targets, suggesting its potential as a scaffold for further optimization.

Another notable aspect of recent research is the investigation of the compound's metabolic stability and pharmacokinetic properties. Understanding these parameters is essential for assessing its suitability as a drug candidate. Early-stage in vitro studies have indicated that the compound displays reasonable metabolic stability, although further optimization may be required to enhance its bioavailability and reduce potential toxicity.

In addition to its potential therapeutic applications, 2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid has also been studied for its utility in chemical biology probes. Researchers have utilized this compound to develop activity-based probes for studying enzyme mechanisms and identifying novel drug targets. Its reactive functional groups make it an attractive candidate for such applications.

Despite these promising findings, challenges remain in the development of 2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid and its derivatives. Issues such as synthetic scalability, selectivity, and off-target effects need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 2-Bromo-6-(1-chloro-2-oxopropyl)benzoic acid represents a valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a compound of interest for further research. Continued exploration of its applications and optimization of its properties could lead to significant advancements in the development of new therapeutic agents.